Cas no 78755-81-4 (Flumazenil)

• Product Name: Flumazenil
• CAS No: 78755-81-4
• MF: C₁₅H₁₄FN₃O₃
• MW: 303.288366794586
• MDL: MFCD00242764
• CID: 60028
• PubChem ID: 24278437
• Update Time: 2025-11-01

Flumazenil Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-fluoro-5-methyl-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate
• Flumazenil
• Flumazenil (Ro 15-1788)
• Flumazenil-D5
• Ro 15-1788
• ANEXATE
• Ethyl 8-fluoro-5-methyl-6-oxo-5,6-dihydro-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate
• Flumazepil
• FMZ
• Lanexat
• Mazicon
• Ro 1722
• Romazicon
• YM-684
• Ro15-1788
• Flumazenilum
• Flumazenilo
• Flumazenilum [Latin]
• Flumazenilo [Spanish]
• [11C]flumazenil
• Ro 151788
• C15H14FN3O3
• MLS000028850
• OFBIFZUFASYYRE-UHFFF
• Opera_ID_1516
• 8-Fluoro-5,6-dihydro-5-methyl-6-oxo -4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylic acid, ethyl ester
• HMS3676G20
• SMR000058450
• PDSP1_001778
• DTXCID703064
• FLUMAZENIL (USP-RS)
• ethyl 12-fluoro-8-methyl-9-oxo-2,4,8-triazatricyclo[8.4.0.0,2,6]tetradeca-1(10),3,5,11,13-pentaene-5-carboxylate
• Flumazil
• NCGC00025116-04
• EN300-123018
• FLUMAZENIL (MART.)
• [3H]Ro15-1788
• [11C]flumazenil (PET ligand)
• HMS3261F13
• CHEBI:5103
• MLS001076354
• MFCD00242764
• HMS3267P09
• BIDD:GT0766
• MLS000759529
• Pharmakon1600-01505701
• Lopac-F-6300
• Roma
• Ethyl 8-fluoro-5-methyl-6-oxo-5,6-dihydro-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate #
• SR-01000075879-7
• BRN 4763661
• FLUMAZENIL [VANDF]
• FLUMAZENIL [WHO-DD]
• SBI-0050490.P002
• NCGC00015439-01
• D00697
• Flumazenil, United States Pharmacopeia (USP) Reference Standard
• Ethyl 8-fluoro-5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate
• PDSP2_001761
• NCGC00015439-05
• Ro-15-1788/000
• FLUMAZENIL [USP-RS]
• HMS3657K11
• HB0915
• SW197598-2
• C07825
• NCGC00015439-07
• NCGC00015439-22
• 4H-Imidazo[1,5-a][1,4]benzodiazepine-3-carboxylic acid, 8- fluoro-5,6-dihydro-5-methyl-6-oxo-, ethyl ester
• AB00572626-13
• FLUMAZENIL (USP MONOGRAPH)
• ethyl 8-fluoro-5-methyl-6-oxo-5,6-dihydro-4H-imidazo(1,5-a)(1,4)benzodiazepine-3-carboxylate
• EU-0100506
• FLUMAZENIL (EP MONOGRAPH)
• RO-1722
• AB00572626-12
• NCGC00015439-04
• Ethyl 8-fluoro-5-methyl-5,6-dihydro-6-oxo-4H-imidazo(1,5-a)(1,4)benzodiazepine-3-carboxylate
• NCGC00025116-01
• Lopac0_000506
• ethyl 8-fluoro-5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]-benzodiazepine-3-carboxylate
• NCGC00025116-05
• RO-41-8157
• NCGC00015439-02
• Tox21_500506
• NCGC00025116-03
• GTPL4367
• BRD-K98769987-001-12-0
• NSC 759193
• Flumazenil (JAN/USP/INN)
• CAS-78755-81-4
• s1332
• Flumazenil (USAN:USP:INN:BAN)
• FLUMAZENIL [EP MONOGRAPH]
• 4H-Imidazo(1,5-a)(1,4)benzodiazepine-3-carboxylic acid, 8-fluoro-5,6-dihydro-5-methyl-6-oxo-, ethyl ester
• SR-01000075879-1
• NSC759193
• UPCMLD-DP137
• Tox21_110148_1
• AB00572626_15
• fumazenil
• UNII-40P7XK9392
• Flumenazil
• Tocris-1328
• Biomol-NT_000285
• FT-0630863
• BCP07573
• Ethyl 8-fluoro-5,6-dihydro-5-methyl-6-oxo-4H-imidazo(1,5-a)(1,4)benzodiazepine-3-carboxylate
• 8-Fluoro-5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylic acid ethyl ester
• SR-01000075879-3
• DTXSID2023064
• Ethyl 8-fluoro-5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepin-3-carboxylate
• MLS001424108
• SDCCGSBI-0050490.P003
• NCGC00015439-09
• Ro-15-1788
• Q-201122
• ethyl 8-fluoranyl-5-methyl-6-oxidanylidene-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate
• Flumazenil [USAN:USP:INN:BAN]
• V03AB25
• AC-6846
• LP00506
• Flumazenilum (Latin)
• HMS2234F06
• UPCMLD-DP137:001
• 40P7XK9392
• NC00218
• HMS3884G11
• BF164469
• Flumazenil, 1mg/ml in Ethanol
• BPBio1_001190
• NCGC00015439-06
• CS-0629
• BRD-K98769987-001-01-3
• FLUMAZENIL [INN]
• 78755-81-4
• RO-151788
• FLUMAZENIL [MI]
• Ethyl 8-fluoro-5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a] [1,4]benzodiazepine-3-carboxylate
• 8-Fluoro-5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylic acid, ethyl ester
• F0958
• HMS3393D17
• HMS2089B15
• Flumazenil- Bio-X
• 8-fluoro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylic acid ethyl ester
• Flumazenil, >99% (HPLC), solid
• NSC-759193
• NCGC00025116-02
• FLUMAZENIL [MART.]
• F 6300
• Ro-151788000
• ethyl 12-fluoro-8-methyl-9-oxo-2,4,8-triazatricyclo[8.4.0.0^{2,6}]tetradeca-1(14),3,5,10,12-pentaene-5-carboxylate
• FLUMAZENIL [USAN]
• FLUMAZENIL [ORANGE BOOK]
• AKOS015888159
• AMY39505
• ethyl 12-fluoro-8-methyl-9-oxo-2,4,8-triazatricyclo[8.4.0.0^{2,6}]tetradeca-1(10),3,5,11,13-pentaene-5-carboxylate
• GTPL4192
• NS00010398
• ethyl 8-fluoro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate
• NCGC00015439-08
• Q421920
• NCGC00015439-14
• A839484
• HMS3374E10
• SCHEMBL79030
• HY-B0009
• DB01205
• CCG-100968
• NCGC00261191-01
• AS-13923
• Z1546610479
• Tox21_110148
• CHEMBL407
• AB00572626_14
• Ro 15-1788/000
• BDBM26263
• Romazicon (TN)
• NCGC00015439-03
• NCGC00015439-11
• HMS2051D17
• FLUMAZENIL [USP MONOGRAPH]
• HMS3412G20
• FLUMAZENIL [JAN]
• SR-01000075879
• FYP
• BRD-K98769987-001-23-7
• BRD-K98769987-001-21-1
• BRD-K98769987-001-22-9
• DB-056331

• MDL： MFCD00242764
• Inchi： 1S/C15H14FN3O3/c1-3-22-15(21)13-12-7-18(2)14(20)10-6-9(16)4-5-11(10)19(12)8-17-13/h4-6,8H,3,7H2,1-2H3
• InChI Key： OFBIFZUFASYYRE-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(N(C)CC1=C(C(=O)OCC)N=CN12)=O
• BRN： 4763661

Computed Properties

• Exact Mass: 303.10200
• Monoisotopic Mass: 303.10192
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 64.4

Experimental Properties

• Color/Form: Crystallize in alcohol.
• Density: 1.39
• Melting Point: 198.0 to 202.0 deg-C
• Boiling Point: 527.98 °C at 760 mmHg
• Flash Point: 273.1±30.1 °C
• Refractive Index: 1.63
• Solubility: Soluble in DMSO to 25mM
• Water Partition Coefficient: 128 mg/L
• PSA: 64.43000
• LogP: 1.71160
• Merck: 4135

Flumazenil Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S27; S36/37/39
• RTECS：NI2922170
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rats (mg/kg): 4000, 1360 i.p.; 4300, 6000 orally (Hunkeler)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines Imidazo[1,5-a][1,4]benzodiazepines
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Flumazenil

Flumazenil (CAS No. 78755-81-4): A Comprehensive Overview of Its Mechanism, Applications, and Recent Research Developments

Flumazenil, with the chemical name 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine, is a highly selective and potent benzodiazepine receptor antagonist. Its CAS number, CAS No. 78755-81-4, uniquely identifies it in the chemical and pharmaceutical databases. This compound has garnered significant attention in the field of pharmacology and neurology due to its unique mechanism of action and therapeutic applications.

The primary pharmacological significance of Flumazenil lies in its ability to reverse the effects of benzodiazepines by binding to the same gamma-aminobutyric acid (GABA) A receptors but acting as an antagonist rather than an agonist. This property makes it an invaluable tool in clinical settings where benzodiazepine overdose is a concern. The compound's high affinity for the alpha subunit of the GABA A receptor complex allows it to effectively displace benzodiazepines, thereby attenuating their sedative, anxiolytic, and muscle relaxant effects.

One of the most critical applications of Flumazenil is in the management of benzodiazepine-induced respiratory depression. In cases where patients have overdosed on benzodiazepines or are experiencing severe respiratory compromise due to their use, Flumazenil can be administered to rapidly counteract the effects and restore normal respiration. This has been particularly useful in emergency medical settings where quick intervention is crucial.

In recent years, research into Flumazenil has expanded beyond its traditional use as an antidote for benzodiazepine overdose. Studies have begun to explore its potential in treating other neurological disorders where GABAergic modulation plays a significant role. For instance, preliminary research suggests that Flumazenil might have applications in managing certain types of epilepsy, particularly those resistant to conventional antiepileptic drugs.

The molecular structure of Flumazenil, characterized by its imidazo[1,5-a][1,4]benzodiazepine core and fluorophenyl substituent, contributes to its high selectivity and potency. This structural feature allows it to interact specifically with the benzodiazepine recognition site on the GABA A receptor without significantly affecting other neurotransmitter systems. This specificity is crucial for minimizing side effects and ensuring effective therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how Flumazenil interacts with its target receptor. These studies have provided insights into the binding kinetics and thermodynamics, which are essential for designing more effective derivatives with improved pharmacokinetic profiles. Such derivatives could potentially offer better efficacy and reduced side effects compared to the parent compound.

The development of novel formulations of Flumazenil, including injectable solutions and intravenous formulations, has also been a focus of recent research. These formulations aim to improve patient compliance and ensure rapid onset of action, which is critical in emergency situations. The ability to administer Flumazenil quickly and efficiently can significantly enhance patient outcomes in cases of benzodiazepine overdose.

In addition to its clinical applications, research has also explored the potential use of Flumazenil in preclinical models as a tool for studying GABAergic neurotransmission. By blocking benzodiazepine receptors, researchers can better understand the role of these receptors in various neurological processes and develop new therapeutic strategies for related disorders.

The safety profile of Flumazenil, while generally favorable when used appropriately, does present some challenges. Due to its potent antagonistic effects on GABA A receptors, rapid administration or overuse can lead to withdrawal symptoms in patients who are dependent on benzodiazepines. This necessitates careful monitoring and controlled administration protocols when using this compound.

The future directions for research on Flumazenil include exploring its potential as a lead compound for developing new drugs targeting GABAergic systems. By understanding its mechanism of action at a deeper level, scientists hope to identify structural modifications that can enhance its therapeutic potential while minimizing side effects.

In conclusion, Flumazenil (CAS No. 78755-81-4) remains a critical tool in clinical pharmacology for managing benzodiazepine overdose and related complications. Its unique mechanism of action as a GABA A receptor antagonist has opened up new avenues for research into treating various neurological disorders. As our understanding of GABAergic neurotransmission continues to evolve, so too will the applications and therapeutic benefits derived from compounds like Flumazenil.